Cas no 2171810-32-3 (3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobicyclo3.1.0hexane-1-carboxylic acid)

• Product Name: 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobicyclo3.1.0hexane-1-carboxylic acid
• CAS No: 2171810-32-3
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 6178714
• PubChem ID: 165511818
• Update Time: 2025-09-23

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobicyclo3.1.0hexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobicyclo3.1.0hexane-1-carboxylic acid
• 2171810-32-3
• 3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]bicyclo[3.1.0]hexane-1-carboxylic acid
• EN300-1547837

• Inchi： 1S/C27H30N2O5/c1-16(10-24(30)29-18-11-17-12-27(17,13-18)25(31)32)14-28-26(33)34-15-23-21-8-4-2-6-19(21)20-7-3-5-9-22(20)23/h2-9,16-18,23H,10-15H2,1H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： GTHXOSHYEBTPBX-UHFFFAOYSA-N
• SMILES： OC(C12CC(CC1C2)NC(CC(C)CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 780
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 105Ų

Additional information on 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobicyclo3.1.0hexane-1-carboxylic acid

Recent Advances in the Study of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobicyclo3.1.0hexane-1-carboxylic acid (CAS: 2171810-32-3)

The compound 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobicyclo3.1.0hexane-1-carboxylic acid (CAS: 2171810-32-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique bicyclo[3.1.0]hexane scaffold and fluorenylmethoxycarbonyl (Fmoc) protecting group, has shown promising potential in drug discovery, particularly in the development of novel peptide-based therapeutics and prodrugs. Recent studies have focused on its synthesis, structural optimization, and biological activity, shedding light on its applications in targeted drug delivery and enzyme inhibition.

One of the key advancements in the study of this compound is its role as a building block in solid-phase peptide synthesis (SPPS). The Fmoc group, a widely used protecting group in peptide chemistry, ensures high yield and purity during the synthesis process. Researchers have demonstrated that the incorporation of this compound into peptide chains enhances stability and bioavailability, making it a valuable tool for the development of peptide-based drugs. Additionally, its bicyclo[3.1.0]hexane core contributes to conformational rigidity, which is critical for improving binding affinity and selectivity toward biological targets.

Recent pharmacological evaluations have revealed that derivatives of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobicyclo3.1.0hexane-1-carboxylic acid exhibit potent inhibitory activity against specific enzymes involved in inflammatory and oncogenic pathways. For instance, a study published in the Journal of Medicinal Chemistry highlighted its efficacy as a selective inhibitor of matrix metalloproteinases (MMPs), which are implicated in cancer metastasis and tissue remodeling. The compound's ability to modulate enzyme activity without significant cytotoxicity positions it as a promising candidate for further preclinical development.

In addition to its therapeutic potential, the compound has also been explored for its utility in prodrug design. The Fmoc-protected amino acid moiety facilitates controlled release of active drug molecules under physiological conditions, thereby improving pharmacokinetic profiles. Recent in vivo studies have demonstrated enhanced drug delivery efficiency and reduced side effects when this compound is used as a prodrug linker. These findings underscore its versatility in addressing challenges related to drug solubility, stability, and targeted release.

Looking ahead, ongoing research aims to optimize the synthetic routes for 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobicyclo3.1.0hexane-1-carboxylic acid to improve scalability and cost-effectiveness. Furthermore, structure-activity relationship (SAR) studies are being conducted to identify analogs with enhanced potency and selectivity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications, potentially leading to breakthrough therapies for diseases with high unmet medical needs.

In conclusion, the compound 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobicyclo3.1.0hexane-1-carboxylic acid (CAS: 2171810-32-3) represents a multifaceted tool in modern drug discovery. Its unique structural features, combined with its demonstrated biological activity, make it a subject of intense research and development. As the field advances, this molecule is poised to play a pivotal role in the design of next-generation therapeutics, offering new avenues for treating complex diseases.